Cas no 5660-64-0 (1,3-Dioxolane,2-(3-methylphenyl)-(9CI))

• Product Name: 1,3-Dioxolane,2-(3-methylphenyl)-(9CI)
• CAS No: 5660-64-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 945623
• PubChem ID: 12363680
• Update Time: 2025-04-19

1,3-Dioxolane,2-(3-methylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(3-methylphenyl)-(9CI)
• 5660-64-0
• 1,3-Dioxolane, 2-(3-methylphenyl)-
• AKOS006295010
• 2-(3-methylphenyl)-1,3-dioxolane
• SCHEMBL13818128
• DB-279010

• Inchi： 1S/C10H12O2/c1-8-3-2-4-9(7-8)10-11-5-6-12-10/h2-4,7,10H,5-6H2,1H3
• InChI Key： SESMJKSTQYICNI-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų